1,4-Oxathiane-2,6-dione
Overview
Description
1,4-Oxathiane-2,6-dione, also known as thiodiglycolic anhydride, is a chemical compound with the molecular formula C4H4O3S . It has a molecular weight of 132.14 . It is a solid substance under normal conditions .
Synthesis Analysis
The production of 1,4-Oxathiane-2,6-dione can be achieved by heating thiodiglycolic acid . A novel preparation of 2,3,6-trisubstituted 1,4-oxathiin-S,S-dioxides via the reaction of benzyl 1-alkynyl sulfones and aryl aldehydes under basic conditions has been reported .Molecular Structure Analysis
The InChI code for 1,4-Oxathiane-2,6-dione is 1S/C4H4O3S/c5-3-1-8-2-4(6)7-3/h1-2H2 . The InChI key is RIIUAPMWDSRBSH-UHFFFAOYSA-N .Chemical Reactions Analysis
The preparation of 1,4-Oxathiane-2,6-dione is hindered by the base sensitivity of the products, and a ring-opened by-product typically contaminates the reaction mixture . A DFT assessment of the overall system includes a lithium counterion and offers possible pathways for the incorporation of the aldehyde, the cyclization step, and the requisite proton transfers .Physical And Chemical Properties Analysis
1,4-Oxathiane-2,6-dione is a solid substance that should be stored in an inert atmosphere at room temperature .Scientific Research Applications
Chemical Synthesis
“1,4-Oxathiane-2,6-dione” is used in the synthesis of various chemical compounds . It is valued for its diverse chemical transformations .
Fungicide Production
The “1,4-oxathiin-4,4-dioxide” skeleton, which is a derivative of “1,4-Oxathiane-2,6-dione”, is core to a family of fungicides . Compounds such as carboxin and oxycarboxin, which are employed as systemic fungicides and seed treatments, are based on this structure .
Analytical Reagent
“Thiodiglycolic anhydride” is used as an analytical reagent . It plays a crucial role in various analytical processes in the laboratory .
Detection of Heavy Metals
This compound is used in the detection of heavy metals such as copper, lead, mercury, and silver . It reacts with these metals to form specific complexes that can be detected .
Research in Computational Chemistry
“1,4-Oxathiane-2,6-dione” is also used in computational chemistry research . It is used in Density Functional Theory (DFT) studies to understand the structures and possible mechanisms involved .
Synthesis of Novel 1,4-oxathiin-S,S-dioxides
A novel preparation of 2,3,6-trisubstituted 1,4-oxathiin-S,S-dioxides has been explored via the reaction of benzyl 1-alkynyl sulfones and aryl aldehydes under basic conditions . This preparation is hindered by the base sensitivity of the products, and a ring-opened by-product typically contaminates the reaction mixture .
Safety and Hazards
properties
IUPAC Name |
1,4-oxathiane-2,6-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4O3S/c5-3-1-8-2-4(6)7-3/h1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RIIUAPMWDSRBSH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)OC(=O)CS1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30186306 |
Source
|
| Record name | Thiodiglycolic anhydride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30186306 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Oxathiane-2,6-dione | |
CAS RN |
3261-87-8 |
Source
|
| Record name | 1,4-Oxathiane-2,6-dione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3261-87-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Thiodiglycolic anhydride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003261878 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3261-87-8 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=147625 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Thiodiglycolic anhydride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30186306 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,4-Oxathiane-2,6-dione | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.129.399 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of Thiodiglycolic anhydride in Erdosteine synthesis?
A1: Thiodiglycolic anhydride serves as a crucial reactant in the synthesis of Erdosteine. [, ] It reacts with dl-Homocysteine thiolactone hydrochloride in a basic solution to yield Erdosteine. [] This reaction highlights the importance of Thiodiglycolic anhydride as a building block in constructing the Erdosteine molecule.
Q2: Can you describe an improved synthetic route for Thiodiglycolic anhydride, as mentioned in the research?
A2: While the provided research mentions an improved synthetic route for Thiodiglycolic anhydride, [] it doesn't provide specific details about this improved method. Further investigation into the cited literature or other relevant sources would be needed to uncover the specifics of this improved synthesis.
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